![molecular formula C19H21FN2O2 B5857889 1-(2-fluorobenzyl)-4-(phenoxyacetyl)piperazine](/img/structure/B5857889.png)
1-(2-fluorobenzyl)-4-(phenoxyacetyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-fluorobenzyl)-4-(phenoxyacetyl)piperazine, also known as FP-PA PZ or 2-FB-4'-OHPA, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent.
Mechanism of Action
The exact mechanism of action of 1-(2-fluorobenzyl)-4-(phenoxyacetyl)piperazine is not fully understood. However, it has been suggested that it may act by modulating the activity of neurotransmitters such as serotonin and dopamine in the brain.
Biochemical and Physiological Effects:
Studies have shown that 1-(2-fluorobenzyl)-4-(phenoxyacetyl)piperazine can modulate the levels of various biomolecules in the body, including cytokines, prostaglandins, and nitric oxide. It has also been shown to have an effect on the hypothalamic-pituitary-adrenal (HPA) axis, which plays a key role in regulating stress responses in the body.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(2-fluorobenzyl)-4-(phenoxyacetyl)piperazine in lab experiments is its high purity, which allows for accurate and reproducible results. However, its limited solubility in water and some organic solvents can make it difficult to work with in certain experimental settings.
Future Directions
There are several areas of future research that could be explored with 1-(2-fluorobenzyl)-4-(phenoxyacetyl)piperazine. These include investigating its potential as a therapeutic agent for pain and inflammation-related disorders, as well as its potential as an antidepressant and anxiolytic agent. Additionally, further studies could be conducted to elucidate its mechanism of action and to optimize its pharmacokinetic and pharmacodynamic properties.
Synthesis Methods
The synthesis of 1-(2-fluorobenzyl)-4-(phenoxyacetyl)piperazine involves the reaction of 1-(2-fluorobenzyl)piperazine with phenoxyacetic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain the final compound in high purity.
Scientific Research Applications
1-(2-fluorobenzyl)-4-(phenoxyacetyl)piperazine has been studied for its potential as a therapeutic agent in various scientific research areas. It has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. Additionally, it has been investigated for its potential as an antidepressant and anxiolytic agent.
properties
IUPAC Name |
1-[4-[(2-fluorophenyl)methyl]piperazin-1-yl]-2-phenoxyethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21FN2O2/c20-18-9-5-4-6-16(18)14-21-10-12-22(13-11-21)19(23)15-24-17-7-2-1-3-8-17/h1-9H,10-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDEQVLZTNIFZAG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2F)C(=O)COC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(2-Fluorobenzyl)piperazin-1-yl]-2-phenoxyethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.